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Compound of Interest

Compound Name:
4-Bromothiophene-3-carboxylic

acid

Cat. No.: B100334 Get Quote

An In-depth Technical Guide to 4-
Bromothiophene-3-carboxylic acid
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the physical and chemical properties of

4-Bromothiophene-3-carboxylic acid, a key heterocyclic building block in medicinal

chemistry and materials science. This guide includes key physical constants, a detailed

synthesis protocol, and workflows for its preparation and characterization.

Core Physical and Chemical Properties
4-Bromothiophene-3-carboxylic acid is a solid, off-white to faint brown compound at room

temperature.[1] Its core properties are summarized below, providing essential data for

experimental design and chemical handling.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b100334?utm_src=pdf-interest
https://www.benchchem.com/product/b100334?utm_src=pdf-body
https://www.benchchem.com/product/b100334?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB7704949_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 16694-17-0 [2][3][4]

Molecular Formula C₅H₃BrO₂S [2][4][5]

Molecular Weight 207.05 g/mol [2][4][5]

Melting Point 157-159 °C [1]

Boiling Point 318.0 ± 27.0 °C (Predicted) [1][6]

Density 1.923 ± 0.06 g/cm³ (Predicted) [1]

pKa 3.63 ± 0.20 (Predicted) [1]

Appearance Off-white/faint brown solid [1]

Purity Typically ≥98% [2][3]

Storage Conditions
Room Temperature, Sealed in

Dry, Keep in Dark Place
[1][7]

Experimental Protocols
A fundamental understanding of the synthesis and characterization of 4-Bromothiophene-3-
carboxylic acid is crucial for its application in research and development.

Synthesis of 4-Bromothiophene-3-carboxylic acid from 3,4-Dibromothiophene[1]

This protocol outlines a common method for synthesizing the target compound via lithium-

halogen exchange followed by carboxylation.

Materials:

3,4-Dibromothiophene

Anhydrous diethyl ether

1.6 M n-butyllithium (n-BuLi) in hexanes

Powdered dry ice (solid CO₂)
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1 M Sodium hydroxide (NaOH) solution

Nitrogen gas atmosphere

Procedure:

Under a nitrogen atmosphere, cool 100 mL of anhydrous ether to -78 °C in a suitable

reaction flask.

Slowly add 28.4 mL of a 1.6 M n-butyllithium solution to the cooled ether.

Prepare a solution of 10 g (41.3 mmol) of 3,4-dibromothiophene dissolved in 50 mL of

anhydrous ether.

Add the 3,4-dibromothiophene solution dropwise to the reaction mixture over a period of 10

minutes, ensuring the temperature is maintained at -78 °C.

Continue stirring the reaction mixture at -78 °C for an additional 10 minutes after the addition

is complete.

Carefully add an excess (over 50 g) of freshly powdered dry ice to the reaction mixture.

Stir the mixture at -78 °C for 1 hour.

Slowly add 30 mL of 1 M NaOH solution (pre-diluted with 100 mL of water) to quench the

reaction. Note that CO₂ gas will be released.

Allow the mixture to warm to room temperature. The product can then be isolated through

standard aqueous workup and purification procedures (e.g., acidification, extraction, and

recrystallization).

General Analytical Characterization

Post-synthesis, the identity and purity of 4-Bromothiophene-3-carboxylic acid are confirmed

using standard analytical techniques. While specific spectra for this compound were not

detailed in the provided search results, a typical characterization workflow would involve

Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR)

spectroscopy to confirm the molecular structure and functional groups.[7][8][9]
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Visualized Workflows
The following diagrams illustrate the synthesis and a general characterization workflow for 4-
Bromothiophene-3-carboxylic acid.
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Caption: Synthesis workflow for 4-Bromothiophene-3-carboxylic acid.
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Caption: General workflow for purification and characterization.

Safety and Handling
While a full safety data sheet should be consulted, 4-Bromothiophene-3-carboxylic acid is

generally classified as an irritant.[1] Standard laboratory safety precautions, including the use

of personal protective equipment (gloves, safety glasses), should be employed when handling

this chemical. It should be stored in a dry, dark, and well-ventilated area.[1][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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